Cas no 18378-31-9 (2,1,3-Benzoxadiazol-4-amine, N-methyl-7-nitro-N-phenyl-)
18378-31-9 structure
Product Name:2,1,3-Benzoxadiazol-4-amine, N-methyl-7-nitro-N-phenyl-
CAS No:18378-31-9
MF:C13H10N4O3
MW:270.243502140045
CID:1377584
Update Time:2024-08-14
2,1,3-Benzoxadiazol-4-amine, N-methyl-7-nitro-N-phenyl- Chemical and Physical Properties
Names and Identifiers
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- 2,1,3-Benzoxadiazol-4-amine, N-methyl-7-nitro-N-phenyl-
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- Inchi: 1S/C13H10N4O3/c1-16(9-5-3-2-4-6-9)10-7-8-11(17(18)19)13-12(10)14-20-15-13/h2-8H,1H3
- InChI Key: JOWWPHACBIRDIL-UHFFFAOYSA-N
- SMILES: N1=C2C([N+]([O-])=O)=CC=C(N(C)C3=CC=CC=C3)C2=NO1
Computed Properties
- Exact Mass: 270.0754
Experimental Properties
- Density: 1.428±0.06 g/cm3(Predicted)
- Melting Point: 168-170 °C(Solv: ethanol (64-17-5))
- Boiling Point: 463.4±55.0 °C(Predicted)
- PSA: 85.3
- pka: -4.15±0.45(Predicted)
2,1,3-Benzoxadiazol-4-amine, N-methyl-7-nitro-N-phenyl- Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Nduka Ikpo,Jenna C. Flogeras,Francesca M. Kerton Dalton Trans., 2013,42, 8998-9006
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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